Cas no 476448-47-2 (N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide)

• Product Name: N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide
• CAS No: 476448-47-2
• MF: C₂₀H₂₈N₄O₂S
• MW: 388.526923179626
• CID: 5884394
• PubChem ID: 4602903
• Update Time: 2025-07-09

N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-((4-cyclohexyl-5-(isopropylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• Benzamide, N-[[4-cyclohexyl-5-[(1-methylethyl)thio]-4H-1,2,4-triazol-3-yl]methyl]-4-methoxy-
• 476448-47-2
• F0528-0567
• AKOS024580262
• Oprea1_673671
• N-[(4-cyclohexyl-5-propan-2-ylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide

• Inchi： 1S/C20H28N4O2S/c1-14(2)27-20-23-22-18(24(20)16-7-5-4-6-8-16)13-21-19(25)15-9-11-17(26-3)12-10-15/h9-12,14,16H,4-8,13H2,1-3H3,(H,21,25)
• InChI Key： IDPJSRFRRVOUFK-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2CCCCC2)C(SC(C)C)=NN=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 388.19329732g/mol
• Monoisotopic Mass: 388.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 13.01±0.46(Predicted)

Additional information on N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide

N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide: A Comprehensive Overview

The compound N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide (CAS No. 476448-47-2) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and amide functionality. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The molecule's structure is characterized by a triazole ring system, which is a key feature in many bioactive compounds, and it also incorporates a cyclohexyl group and a propan-2-ylsulfanyl substituent, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The cyclohexyl group in this compound is known to enhance lipophilicity, which is crucial for improving the bioavailability of drugs. Additionally, the propan-2-ylsulfanyl group introduces sulfur-based interactions that can play a significant role in molecular recognition and binding affinity. These features make N-{4-cyclohexyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles of organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazole ring through cyclization reactions and the subsequent functionalization with the cyclohexyl and propan-2-sulfanyl groups. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic methods. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for large-scale production.

In terms of applications, N-{4-cyclohexyl-5-(propan-2-sulfanyl)-4H-triazol} compounds have shown potential in several therapeutic areas. For instance, they have been investigated as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The benzamide moiety in this compound contributes to its ability to interact with protein targets through hydrogen bonding and other non-covalent interactions. Furthermore, the methoxy group on the benzene ring enhances solubility and stability, making it more suitable for biological applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets and have guided further optimization efforts. For example, modifications to the cyclohexyl group have been explored to improve binding affinity without compromising pharmacokinetic properties.

The environmental impact of this compound has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits low toxicity towards non-target organisms, which is a favorable attribute for its potential use in agrochemicals or other industrial applications.

In conclusion, N-{4-cyclohexyl -5-(propan - 2 - ylsulfanyl) - 4H - 1 , 2 , 4 - triazol - 3 - ylmethyl} - 4 - methoxybenzamide represents a cutting-edge molecule with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.